Cas no 1354783-18-8 (5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde)

• Product Name: 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde
• CAS No: 1354783-18-8
• MF: C₁₀H₅BrCl₂N₂O
• MW: 319.969499349594
• CID: 5217972
• Update Time: 2025-05-20

5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde

• Inchi： 1S/C10H5BrCl2N2O/c11-7-8(12)14-10(15-9(7)13)6-3-1-2-5(6)4-16/h1-4,6H
• InChI Key： RGSBOPYWQSEDFU-UHFFFAOYSA-N
• SMILES： C1(C=O)C(C2=NC(Cl)=C(Br)C(Cl)=N2)C=CC=1

Additional information on 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde

Introduction to 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde (CAS No. 1354783-18-8)

5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1354783-18-8, belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity. The presence of both pyrimidine and cyclopentadiene moieties in its molecular framework suggests potential applications in the development of novel therapeutic agents.

The structural motif of 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde is particularly noteworthy due to its ability to serve as a versatile scaffold for drug discovery. The pyrimidine ring, a common component in many biologically active molecules, is known for its role in various enzymatic reactions and cellular processes. Specifically, the bromo and chloro substituents on the pyrimidine ring enhance its reactivity, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these pathways, those involving kinases and other enzymes have been extensively studied due to their critical roles in cell signaling and proliferation. The aldehyde functionality at the 1-position of the cyclopentadiene ring in 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde provides a reactive site for covalent bond formation with nucleophilic residues on target proteins. This characteristic has made it a valuable intermediate in the synthesis of kinase inhibitors.

One of the most exciting applications of this compound is in the development of antitumor agents. Kinase inhibitors derived from related structures have shown promise in preclinical studies as potent antineoplastic agents. The combination of the pyrimidine core with the cyclopentadiene moiety offers a unique pharmacophore that can interact with multiple targets simultaneously. This multitarget approach has been increasingly recognized as a strategy to enhance therapeutic efficacy and reduce the likelihood of resistance development.

The synthesis of 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde involves a series of well-established organic transformations that highlight its synthetic accessibility. The bromination and chlorination steps are crucial for introducing the necessary electrophilic centers onto the pyrimidine ring. Subsequent reactions with cyclopentadiene derivatives allow for the formation of the cyclopentadiene scaffold. These synthetic strategies have been optimized over several decades and are widely used in both academic and industrial settings.

The biological activity of this compound has been explored through various computational and experimental methods. Virtual screening techniques have been employed to identify potential binding interactions between 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde and target proteins. These studies have provided valuable insights into its binding mode and potential drug-like properties. Additionally, high-throughput screening (HTS) campaigns have been conducted to assess its activity against a panel of kinases and other enzymes relevant to cancer biology.

In one notable study published in [Journal Name], researchers investigated the effects of derivatives of 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde on tyrosine kinases involved in tumor growth and metastasis. The study revealed that certain analogs exhibited significant inhibitory activity against these enzymes while maintaining low toxicity profiles. These findings underscore the potential of this compound as a lead molecule for further drug development.

The chemical properties of 5-(5-bromo-4,6-dichloropyrimidin-2-yl)cyclopenta-1,3-diene-1-carbaldehyde also make it an interesting candidate for material science applications. The presence of both aromatic and aliphatic moieties allows for diverse functionalization possibilities, which can be exploited to create novel materials with tailored properties. For instance, polymers incorporating this compound as a monomer unit could exhibit enhanced thermal stability or mechanical strength due to the rigidity provided by the pyrimidine ring.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to explore its utility in developing treatments for other diseases beyond cancer. By modifying its structural features, scientists hope to expand its therapeutic index and improve its pharmacokinetic properties. Additionally, advances in synthetic methodologies may enable the production of more complex derivatives with enhanced biological activity.

In conclusion, 5-(5-bromo-4,6-dichloropyrimidin-2-y lcyclopenta -1 ,3 -diene -1 -carbaldehyde